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Compound of Interest

Compound Name: 2-(2-Bromoethyl)benzaldehyde

Cat. No.: B1278586 Get Quote

Essential Safety and Handling Guide for 2-(2-
Bromoethyl)benzaldehyde
This guide provides immediate safety, handling, and disposal protocols for 2-(2-
Bromoethyl)benzaldehyde (CAS No. 22901-09-3) for use by researchers, scientists, and drug

development professionals. Information has been compiled from available data and

supplemented with safety information from structurally similar compounds where a

comprehensive Safety Data Sheet (SDS) for the specific compound is not available. A thorough

risk assessment should be conducted before commencing any new procedures.

Hazard Identification and Classification
2-(2-Bromoethyl)benzaldehyde is classified as a hazardous substance. The following GHS

hazard statements have been identified for this compound[1]:

H302: Harmful if swallowed (Acute toxicity, oral).[1]

H312: Harmful in contact with skin (Acute toxicity, dermal).[1]

H315: Causes skin irritation (Skin corrosion/irritation).[1]

H319: Causes serious eye irritation (Serious eye damage/eye irritation).[1]

H332: Harmful if inhaled (Acute toxicity, inhalation).[1]
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H335: May cause respiratory irritation (Specific target organ toxicity, single exposure;

Respiratory tract irritation).[1]

Based on these classifications, 2-(2-Bromoethyl)benzaldehyde is an irritant and is harmful

through multiple routes of exposure.

Chemical and Physical Properties
A summary of the key quantitative data for 2-(2-Bromoethyl)benzaldehyde is presented in the

table below.

Property Value Source

CAS Number 22901-09-3 [1]

Molecular Formula C₉H₉BrO [1][2]

Molecular Weight 213.07 g/mol [1][2]

Appearance Pale yellow liquid [2]

Boiling Point 273.74 °C at 760 mmHg [2]

Density 1.448 g/cm³ [2]

Flash Point 81 °C [3][4]

Storage

Store in a well-ventilated

place. Keep container tightly

closed. Store locked up.

Recommended to keep

refrigerated and under an inert

atmosphere.

[5][6]

Personal Protective Equipment (PPE)
Strict adherence to the following PPE requirements is mandatory to ensure personal safety

when handling this compound.
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Protection Type Required Equipment Rationale

Eye & Face Protection
Chemical safety goggles and a

face shield.

To protect against splashes

and vapors that can cause

serious eye irritation[1][5][7].

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile, Neoprene).

To prevent skin contact, as the

substance is harmful and

causes skin irritation[1][5][7].

Gloves must be inspected

before use and disposed of

properly after[8][9].

Respiratory Protection

Use in a well-ventilated area or

a chemical fume hood. If

ventilation is inadequate or

vapors/aerosols are

generated, a NIOSH-approved

respirator with appropriate

cartridges should be used.

To prevent inhalation, which is

a known route of harmful

exposure[1][7][10].

Protective Clothing

A lab coat, long-sleeved shirt,

and long pants. For larger

quantities, consider a

chemical-resistant apron or

coveralls.

To prevent skin exposure[5][7].

Operational Plan for Safe Handling
A systematic approach to handling 2-(2-Bromoethyl)benzaldehyde is essential to minimize

exposure and ensure safety.
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Preparation

Handling

Cleanup & Disposal

Review SDS & Risk Assessment

Assemble All Required PPE

Prepare & Verify Fume Hood

Ensure Emergency Equipment is Accessible

Transfer/Weigh Chemical in Fume Hood

Keep Container Tightly Closed Avoid Inhalation of Vapors Prevent Skin and Eye Contact

Decontaminate Work Area & Glassware

Segregate Chemical Waste

Dispose of Waste via Approved Channels

Remove & Dispose of Contaminated PPE

Click to download full resolution via product page

Workflow for Safe Handling of 2-(2-Bromoethyl)benzaldehyde
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Step-by-Step Handling Procedure:

Preparation:

Thoroughly review this safety guide and any available Safety Data Sheets (SDS) for 2-(2-
Bromoethyl)benzaldehyde and similar compounds[5].

Ensure all necessary PPE is available and in good condition.

Work in a well-ventilated area, preferably a certified chemical fume hood[7].

Confirm that an emergency eyewash station and safety shower are readily accessible and

unobstructed[5].

Handling:

When handling the liquid, perform all transfers and weighing inside a chemical fume hood

to minimize inhalation of vapors[7].

Use techniques that minimize aerosol generation.

Keep containers tightly closed when not in use[5][7].

Avoid contact with skin, eyes, and clothing[7].

Wash hands thoroughly after handling[7][8].

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area away from

incompatible substances such as strong oxidizing agents, strong bases, and strong

reducing agents[5][7].

The compound may be sensitive to light, air, and moisture; for long-term storage, keeping

it refrigerated under an inert atmosphere is recommended[5][6].

First Aid Measures
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Immediate action is required in case of exposure.

Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. If breathing is difficult,

give oxygen. Obtain medical aid immediately[5]

[7].

Skin Contact

Immediately flush skin with plenty of soap and

water for at least 15 minutes while removing

contaminated clothing and shoes. Get medical

attention if irritation occurs or persists[5][7].

Eye Contact

Immediately flush open eyes with running water

for at least 15 minutes. Remove contact lenses

if present and easy to do. Continue rinsing.

Obtain medical aid immediately[5][7].

Ingestion

Do NOT induce vomiting without medical

advice. Rinse mouth with water. Never give

anything by mouth to an unconscious person.

Call a physician or poison control center

immediately[7][11].

Spill and Disposal Plan
Spill Response:

Evacuate and Ventilate: Evacuate non-essential personnel from the spill area. Ensure

adequate ventilation or that the spill is contained within a fume hood[9][10].

Contain Spill: Use an inert absorbent material (e.g., vermiculite, dry sand) to contain the spill.

Do not use combustible materials like sawdust[7][12].

Collect and Clean: Carefully collect the absorbed material into a suitable, labeled container

for hazardous waste. Clean the spill area thoroughly[10].
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Personal Protection: Wear the appropriate PPE as described above during the entire

cleanup process.

Disposal Plan:

Waste Segregation: All waste contaminated with 2-(2-Bromoethyl)benzaldehyde, including

absorbent materials, contaminated PPE, and empty containers, must be collected in a

designated and properly labeled hazardous waste container.

Disposal Method: Dispose of chemical waste through a licensed professional waste disposal

service. Do not empty into drains or release into the environment[5][9]. All disposal practices

must be in accordance with federal, state, and local regulations[10]. Handle uncleaned

containers as you would the product itself[10].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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